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Compound of Interest

Compound Name: Ganoderenic acid C

Cat. No.: B8136206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ganoderenic acid C, a member of the highly oxygenated lanostane-type triterpenoids isolated

from the medicinal mushroom Ganoderma lucidum, has garnered significant interest within the

scientific community. This technical guide provides a comprehensive overview of the

spectroscopic data of Ganoderenic acid C, detailed experimental protocols for its analysis,

and a visualization of its potential mechanism of action, offering a valuable resource for

researchers in natural product chemistry, pharmacology, and drug discovery.

Spectroscopic Data of Ganoderenic Acid C
The structural elucidation of Ganoderenic acid C relies on a combination of spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Mass Spectrometry (MS) Data
Mass spectrometry provides crucial information about the molecular weight and elemental

composition of Ganoderenic acid C, as well as its fragmentation patterns, which aids in

structural confirmation.

Table 1: Mass Spectrometry Data for Ganoderenic Acid C
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Parameter Value Reference

Molecular Formula C₃₀H₄₂O₇ [1]

Molecular Weight 514.65 g/mol [1]

Ionization Mode

Positive or Negative (Negative

mode often provides a strong

signal for the deprotonated

molecule [M-H]⁻)

[1]

Precursor Ion (Negative Mode,

[M-H]⁻)
m/z 513.3 [1]

Precursor Ion (Positive Mode,

[M+H]⁺)
m/z 515.3 [1]

Common Fragmentation

Pathways

Neutral loss of water (H₂O, 18

Da) and carbon dioxide (CO₂,

44 Da)

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
¹H NMR spectroscopy provides information about the chemical environment of hydrogen atoms

in the molecule, while ¹³C NMR spectroscopy reveals the types of carbon atoms present.

Although a complete and definitively assigned ¹³C NMR dataset for Ganoderenic acid C is not

readily available in the cited literature, ¹H NMR data has been reported.

Table 2: ¹H NMR Spectroscopic Data for Ganoderic Acid C
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Tentative
Assignment

Reference

5.16 dd 8.4, 8.4 H-?

4.69 s - H-12

1.48 s - CH₃

1.45 s - CH₃

1.40 d 6.7 CH₃

1.36 d 7.3 CH₃

1.21 s - CH₃

1.16 s - CH₃

1.10 s - CH₃

Note: The assignments are based on data for ganoderic acid C and may require further 2D

NMR experiments for definitive confirmation for Ganoderenic acid C.

Experimental Protocols
The following section details the methodologies for the extraction, purification, and analysis of

Ganoderenic acid C.

Extraction and Isolation of Ganoderic Acids
A common procedure for extracting triterpenoids from Ganoderma species involves solvent

extraction followed by chromatographic purification.
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Extraction

Purification

Dried & Powdered Ganoderma lucidum

Ethanol Extraction

Filtration & Concentration

Crude Extract

Solvent Partitioning
(e.g., with ethyl acetate)

Column Chromatography
(Silica Gel)

Preparative HPLC
(C18 column)

Purified Ganoderenic Acid C
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Inhibition of NF-κB Signaling by Ganoderic Acids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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